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Personal protective equipment for handling 2-
Nitrobenzaldehyde
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Compound of Interest

Compound Name: 2-Nitrobenzaldehyde

Cat. No.: B1664092

Essential Safety and Handling Guide for 2-
Nitrobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals
This guide provides immediate, essential safety protocols and logistical information for handling

2-Nitrobenzaldehyde, including comprehensive operational and disposal plans. Adherence to
these procedures is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Nitrobenzaldehyde is a hazardous chemical that requires careful handling. It is harmful if
swallowed, causes skin and serious eye irritation, and may cause respiratory irritation.[1][2][3]
The following personal protective equipment is mandatory when handling this compound.
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Protection Type

Required Equipment

Specifications and
Remarks

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Must conform to EN166 (EU)
or NIOSH (US) standards. A
face shield may be necessary

for splash hazards.

Skin Protection

Nitrile rubber gloves.

Inspect gloves before use and
dispose of them properly after
handling. Breakthrough time
should be considered for

prolonged contact.

Laboratory coat.

Must be fully buttoned. For
larger quantities or significant
splash risk, a chemical-
resistant apron or suit is

recommended.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

If dust is generated and
engineering controls are
insufficient, a NIOSH-approved
particulate respirator (e.qg.,
N95) or an appropriate air-
purifying respirator should be

used.

Quantitative Safety and Physical Data

While specific occupational exposure limits for 2-Nitrobenzaldehyde have not been

established by major regulatory agencies, it is crucial to handle it with care to minimize

exposure.
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Parameter Value/iInformation

Molecular Formula C7HsNOs

Molecular Weight 151.12 g/mol

Appearance Yellow crystalline solid

Melting Point 42-44 °C

Boiling Point 153 °C at 23 mmHg

Solubility Insoluble in water. Soluble in ethanol, ether, and
benzene.

Acute Toxicity, Oral (LD50, Mouse) 600 mg/kg

Hazard Classifications

Acute toxicity (oral), Skin irritation, Serious eye
irritation, Specific target organ toxicity (single

exposure; respiratory tract irritation).[1][2]

Occupational Exposure Limits (OELS)

No specific limits have been established. In the
absence of specific OELSs, it is recommended to

keep exposure to an absolute minimum.

Standard Operating Procedure for Handling 2-

Nitrobenzaldehyde

This step-by-step protocol outlines the safe handling of 2-Nitrobenzaldehyde in a laboratory

setting.

Experimental Workflow for Safe Handling
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Preparation
- Review SDS
- Don PPE
- Prepare work area (fume hood)

Proceed to

Weighing
- Use an analytical balance inside a fume hood
- Handle with care to avoid dust generation

After weighing

Transfer
- Use a spatula
- Minimize the creation of airborne dust

For reaction

Reaction Setup
- Add to the reaction vessel slowly
- Ensure proper ventilation

Upon completion

Post-Procedure Cleanup
- Decontaminate all surfaces and glassware
- Dispose of waste properly

For unused chemical

Storage
- Store in a cool, dry, well-ventilated area
- Keep container tightly closed

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Nitrobenzaldehyde.

Step-by-Step Protocol:

e Preparation:
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o Thoroughly review the Safety Data Sheet (SDS) for 2-Nitrobenzaldehyde before
beginning any work.

o Put on all required Personal Protective Equipment (PPE) as detailed in the table above.

o Ensure the work area, preferably a chemical fume hood, is clean, uncluttered, and the
ventilation is functioning correctly.

o Have a spill kit readily accessible.
e Handling:

o When weighing the solid compound, do so in a ventilated enclosure or a chemical fume
hood to prevent the generation and inhalation of dust.

o Use a spatula or other appropriate tool to handle the solid. Avoid scooping in a manner
that creates airborne dust.

o Carefully transfer the chemical to the reaction vessel, minimizing the risk of spills.
o Keep the container of 2-Nitrobenzaldehyde closed when not in use.
e Post-Handling:

o After the procedure, decontaminate all surfaces, glassware, and equipment that may have
come into contact with the chemical.

o Remove PPE carefully to avoid self-contamination and wash hands thoroughly with soap
and water.

Emergency Response Plan

Immediate and appropriate action is crucial in the event of an emergency involving 2-
Nitrobenzaldehyde.

Emergency Response for Spills and Exposure
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Exposure Response

Exposure Occurs
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Caption: Logical workflow for responding to a spill or personnel exposure.

First Aid Measures:

¢ Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing. If irritation persists, seek medical attention.
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 Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. If
breathing is difficult, give oxygen. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.

Disposal Plan

Proper disposal of 2-Nitrobenzaldehyde and its contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

Step-by-Step Disposal Protocol:
e Segregation:

o All waste contaminated with 2-Nitrobenzaldehyde, including unused product, reaction
residues, contaminated PPE (gloves, etc.), and spill cleanup materials, must be
segregated as hazardous waste.

» Containerization:
o Collect solid waste in a clearly labeled, sealed, and chemically compatible container.

o Collect liquid waste (if any, from decontamination procedures) in a separate, clearly
labeled, and sealed container.

o Ensure all containers are in good condition and not leaking.
e Labeling:

o Label all waste containers with "Hazardous Waste" and the full chemical name: "2-
Nitrobenzaldehyde".

o Include the date of waste generation.

e Storage:
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o Store hazardous waste in a designated, secure, and well-ventilated area, away from
incompatible materials.

e Disposal:

o Arrange for the collection and disposal of the hazardous waste through a licensed
environmental waste management company.

o Do not dispose of 2-Nitrobenzaldehyde down the drain or in the regular trash. All waste
must be handled in accordance with local, state, and federal regulations.

By adhering to these safety and handling protocols, you contribute to a safer laboratory
environment for yourself and your colleagues. Always prioritize safety and consult your
institution's Environmental Health and Safety (EH&S) department for any specific questions or
concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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